Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C22H19N3O5S/c1-2-30-20(28)13-24-16-8-3-4-9-17(16)31-22(24)23-21(29)14-6-5-7-15(12-14)25-18(26)10-11-19(25)27/h3-9,12H,2,10-11,13H2,1H3
• InChI Key: VHDAZFOAXBQVGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2SC1=NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
• Molecular Formula: C22H19N3O5S
• Molecular Weight: 437.5 g/mol

Description

Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have developed methods for synthesizing various heterocyclic compounds, including oxadiazoles, pyridines, and imidazoles, using ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate or its derivatives as key intermediates. These compounds are crucial in the development of new pharmaceuticals and materials due to their diverse biological and chemical properties.

• Oxadiazoles Synthesis : A study presented a straightforward synthesis method for 5-aryl-1,3,4-oxadiazolyl-2-acetic acids, highlighting their potential anti-inflammatory, analgesic activities, and applications in creating new beta-lactam antibiotics with antimicrobial activity (Janda, 2001).

• Antagonists Development : Another research effort focused on developing highly potent and orally active fibrinogen receptor antagonists, utilizing a derivative as a key component. This compound showed promising results in inhibiting human platelet aggregation, indicating its potential for antithrombotic treatment (Hayashi et al., 1998).

• Novel Derivatives Creation : Efforts in creating novel ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a]pyridine-4-carboxylate derivatives have been documented, focusing on their potential applications in medicinal chemistry (Mohamed, 2021).

Biological Evaluation and Potential Applications

Several studies have synthesized new compounds using ethyl 2-[2-[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]imino-1,3-benzothiazol-3-yl]acetate derivatives and evaluated their biological activities, showcasing their potential in addressing various medical and pharmaceutical needs.

• Antimicrobial and Antioxidant Activities : Research on benzothiazole derivatives synthesized through microwave-assisted methods revealed their antimicrobial and antioxidant properties. These compounds were also screened for antitubercular activity, demonstrating the broad scope of their potential applications (Bhoi et al., 2016).

• Antitumor Activities : Another study focused on the synthesis of derivatives with potential antitumor activities. The structural modifications introduced by utilizing this compound as a starting material led to the creation of molecules with significant efficacy against various cancer cell lines (Mohareb & Gamaan, 2018).